Cas no 1785243-56-2 (methyl 4-azaspiro[2.5]octane-7-carboxylate)

• Product Name: methyl 4-azaspiro[2.5]octane-7-carboxylate
• CAS No: 1785243-56-2
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5162213
• Update Time: 2026-03-04

methyl 4-azaspiro[2.5]octane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-azaspiro[2.5]octane-7-carboxylate

• Inchi： 1S/C9H15NO2/c1-12-8(11)7-2-5-10-9(6-7)3-4-9/h7,10H,2-6H2,1H3
• InChI Key： HRRINSZEBGFYHE-UHFFFAOYSA-N
• SMILES： C1C2(CC(C(OC)=O)CCN2)C1

Additional information on methyl 4-azaspiro[2.5]octane-7-carboxylate

Methyl 4-azaspiro[2.5]octane-7-carboxylate (CAS No. 1785243-56-2): A Comprehensive Overview

Methyl 4-azaspiro[2.5]octane-7-carboxylate (CAS No. 1785243-56-2) is a significant compound in the field of pharmaceutical chemistry, renowned for its unique structural and functional properties. This spirocyclic amide derivative has garnered considerable attention due to its potential applications in drug development and biochemical research. The compound's intricate molecular framework, characterized by a spirocyclic core and an azacycloalkane moiety, makes it a versatile scaffold for designing novel therapeutic agents.

The molecular structure of methyl 4-azaspiro[2.5]octane-7-carboxylate consists of a spirocyclic connection between a seven-membered azacycloalkane ring and an eight-membered cycloalkane ring. This unique arrangement imparts distinct steric and electronic characteristics, which are highly valuable in medicinal chemistry. The presence of a carboxylate ester group at the 7-position enhances the compound's solubility and reactivity, making it an attractive candidate for further chemical modifications.

In recent years, the pharmaceutical industry has shown increasing interest in spirocyclic compounds due to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. Methyl 4-azaspiro[2.5]octane-7-carboxylate has been explored as a key intermediate in the synthesis of various bioactive molecules. Its spirocyclic core provides a rigid framework that can be fine-tuned to optimize interactions with biological receptors, making it particularly useful in the design of small-molecule drugs.

One of the most compelling aspects of methyl 4-azaspiro[2.5]octane-7-carboxylate is its potential in modulating enzyme activity and receptor binding. Studies have demonstrated that spirocyclic amides can effectively interfere with the function of enzymes such as kinases and proteases, which are often implicated in various diseases. The azacycloalkane moiety, in particular, has been shown to enhance binding stability by introducing conformational constraints that improve receptor interactions.

The compound's structural features also make it an excellent candidate for computational studies aimed at understanding molecular recognition processes. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate the binding modes of methyl 4-azaspiro[2.5]octane-7-carboxylate with target proteins. These studies have provided valuable insights into how structural modifications can be tailored to enhance drug efficacy and minimize off-target effects.

Recent research has highlighted the therapeutic potential of derivatives of methyl 4-azaspiro[2.5]octane-7-carboxylate in addressing neurological disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors has been exploited in the development of novel treatments for conditions such as Alzheimer's disease and Parkinson's disease. Preliminary clinical trials have shown promising results, indicating that spirocyclic derivatives may offer significant advantages over conventional therapeutics.

The synthesis of methyl 4-azaspiro[2.5]octane-7-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to optimize the production process. These methods not only improve efficiency but also allow for the introduction of functional groups that enhance the biological activity of the final product.

The versatility of methyl 4-azaspiro[2.5]octane-7-carboxylate extends beyond its applications in drug development. It has also been utilized as a building block for designing novel materials with unique properties. For instance, its spirocyclic structure can be incorporated into polymers and coatings to enhance thermal stability and mechanical strength. These materials have potential applications in industries ranging from aerospace to electronics.

In conclusion, methyl 4-azaspiro[2.5]octane-7-carboxylate (CAS No. 1785243-56-2) is a multifaceted compound with significant implications in pharmaceutical chemistry and materials science. Its unique structural features and functional properties make it a valuable scaffold for designing novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its importance in science and industry is likely to grow even further.